Cas no 1000931-95-2 (4-(4-methylpiperidin-1-yl)methylbenzonitrile)
4-(4-methylpiperidin-1-yl)methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-METHYLPIPERIDIN-1-YL)METHYL]BENZONITRILE
- Benzonitrile, 4-[(4-methyl-1-piperidinyl)methyl]-
- 4-(4-methylpiperidin-1-yl)methylbenzonitrile
-
- MDL: MFCD09863331
- Inchi: 1S/C14H18N2/c1-12-6-8-16(9-7-12)11-14-4-2-13(10-15)3-5-14/h2-5,12H,6-9,11H2,1H3
- InChI Key: CSHDBZOBKRBPGW-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(CN2CCC(C)CC2)C=C1
Computed Properties
- Exact Mass: 214.146999g/mol
- Monoisotopic Mass: 214.146999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 214.31g/mol
- XLogP3: 2.8
- Topological Polar Surface Area: 27Ų
4-(4-methylpiperidin-1-yl)methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-30398-0.05g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 0.05g |
$66.0 | 2023-09-05 | |
| Enamine | EN300-30398-0.1g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 0.1g |
$98.0 | 2023-09-05 | |
| Enamine | EN300-30398-0.25g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 0.25g |
$142.0 | 2023-09-05 | |
| Enamine | EN300-30398-0.5g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 0.5g |
$271.0 | 2023-09-05 | |
| Enamine | EN300-30398-1.0g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 1.0g |
$371.0 | 2023-02-14 | |
| Enamine | EN300-30398-2.5g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 2.5g |
$726.0 | 2023-09-05 | |
| Enamine | EN300-30398-5.0g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 5.0g |
$1074.0 | 2023-02-14 | |
| Enamine | EN300-30398-10.0g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 10.0g |
$1593.0 | 2023-02-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01066425-5g |
4-[(4-Methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 95% | 5g |
¥6236.0 | 2023-04-06 | |
| Enamine | EN300-30398-1g |
4-[(4-methylpiperidin-1-yl)methyl]benzonitrile |
1000931-95-2 | 100% | 1g |
$371.0 | 2023-09-05 |
4-(4-methylpiperidin-1-yl)methylbenzonitrile Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-(4-methylpiperidin-1-yl)methylbenzonitrile
Introduction to 4-(4-methylpiperidin-1-yl)methylbenzonitrile (CAS No. 1000931-95-2)
4-(4-methylpiperidin-1-yl)methylbenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1000931-95-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural motif of 4-(4-methylpiperidin-1-yl)methylbenzonitrile incorporates a piperidine ring substituted with a methyl group at the 4-position, linked to a benzonitrile moiety via a methyl group. This unique structural configuration imparts distinct chemical and biological characteristics that make it a valuable scaffold for further derivatization and exploration.
The synthesis of 4-(4-methylpiperidin-1-yl)methylbenzonitrile involves multi-step organic transformations, typically starting from commercially available precursors such as 4-methylpiperidine and appropriate aromatic nitriles. The introduction of the benzonitrile group at the para position relative to the piperidine nitrogen enhances the compound's solubility in polar organic solvents while maintaining its ability to interact with biological targets. The presence of the methyl substituent on the piperidine ring further modulates its electronic properties, influencing both its reactivity and binding affinity.
In recent years, benzonitrile derivatives have been extensively studied for their potential in modulating various biological pathways. The piperidine scaffold, in particular, is known for its role in enhancing bioavailability and metabolic stability, making it a preferred choice for drug candidates. 4-(4-methylpiperidin-1-yl)methylbenzonitrile has been explored in several preclinical studies for its potential therapeutic effects. Notably, its structural features suggest that it may interact with enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.
One of the most compelling aspects of 4-(4-methylpiperidin-1-yl)methylbenzonitrile is its ability to serve as a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the benzonitrile group or the piperidine ring have led to derivatives with improved binding affinity and selectivity for specific targets. These findings underscore the importance of 4-(4-methylpiperidin-1-yl)methylbenzonitrile as a building block in medicinal chemistry.
The pharmacological activity of 4-(4-methylpiperidin-1-yl)methylbenzonitrile has been investigated in various in vitro and in vivo models. Preliminary studies indicate that it may possess neuroprotective properties, potentially making it useful in treating conditions characterized by neuronal damage or degeneration. Additionally, its interaction with mitochondrial enzymes has been explored, suggesting a possible role in modulating energy metabolism. These findings highlight the compound's broad therapeutic potential.
From a synthetic chemistry perspective, 4-(4-methylpiperidin-1-yl)methylbenzonitrile exemplifies the elegance of functional group interconversion. The benzonitrile group can be further transformed into other pharmacologically relevant moieties, such as amides or carboxylic acids, through standard chemical reactions. This adaptability makes it an invaluable asset in drug discovery pipelines. Moreover, the compound's stability under various reaction conditions enhances its utility as an intermediate in large-scale synthesis.
The regulatory landscape for compounds like 4-(4-methylpiperidin-1-yl)methylbenzonitrile is continually evolving, reflecting advancements in synthetic methodologies and an increasing understanding of their pharmacological effects. Manufacturers and researchers must adhere to stringent guidelines to ensure safety and efficacy throughout the development process. The growing interest in benzonitrile derivatives underscores their importance as pharmacophores, driving further innovation in this field.
Future directions for research on 4-(4-methylpiperidin-1-yl)methylbenzonitrile include exploring its mechanism of action in greater detail and assessing its potential for clinical translation. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with improved properties. Collaborative efforts between academia and industry will be crucial in bringing these promising compounds from bench to market.
In conclusion, 4-(4-methylpiperidin-1-yl)methylbenzonitrile (CAS No. 1000931-95-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its diverse biological activities, positions it as a valuable candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.
1000931-95-2 (4-(4-methylpiperidin-1-yl)methylbenzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)